Cas no 1132677-48-5 (2-(5-methylheptan-3-yl)aminobutan-1-ol)

• Product Name: 2-(5-methylheptan-3-yl)aminobutan-1-ol
• CAS No: 1132677-48-5
• MF: C₁₂H₂₇NO
• MW: 201.348883867264
• CID: 5186290
• PubChem ID: 43207192
• Update Time: 2026-03-05

2-(5-methylheptan-3-yl)aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[(1-ethyl-3-methylpentyl)amino]-
• 2-(5-methylheptan-3-yl)aminobutan-1-ol

• Inchi： 1S/C12H27NO/c1-5-10(4)8-11(6-2)13-12(7-3)9-14/h10-14H,5-9H2,1-4H3
• InChI Key： FVSSXAYKXBWUQF-UHFFFAOYSA-N
• SMILES： C(O)C(NC(CC)CC(C)CC)CC

Additional information on 2-(5-methylheptan-3-yl)aminobutan-1-ol

2-(5-Methylheptan-3-yl)aminobutan-1-ol: A Comprehensive Overview

The compound with CAS No. 1132677-48-5, commonly referred to as 2-(5-methylheptan-3-yl)aminobutan-1-ol, is a versatile organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group with a hydroxyl group, making it a valuable intermediate in the synthesis of various bioactive compounds and advanced materials. Recent studies have highlighted its potential applications in drug delivery systems, surface-active agents, and specialty chemicals.

Structure and Properties

2-(5-Methylheptan-3-yl)aminobutan-1-ol exhibits a complex molecular architecture that includes a branched alkyl chain (5-methylheptan-3-yl), an amino group (-NH2), and a hydroxyl group (-OH). The presence of these functional groups imparts the compound with unique chemical properties, such as high reactivity and the ability to form hydrogen bonds. These characteristics make it an ideal candidate for participating in various chemical reactions, including nucleophilic substitutions, condensations, and polymerizations.

Recent research has focused on the stereochemical properties of this compound. Scientists have explored how the spatial arrangement of its functional groups influences its reactivity and selectivity in different reaction conditions. For instance, studies have shown that the branching of the alkyl chain can significantly affect the compound's solubility and stability in various solvents.

Synthesis and Characterization

The synthesis of 2-(5-methylheptan-3-yl)aminobutan-1-ol involves a multi-step process that typically begins with the alkylation of an appropriate amine precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have employed transition metal catalysts to facilitate the coupling reactions involved in its preparation.

Characterization of this compound is often carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into the compound's molecular structure, purity, and functional group composition.

Applications in Industry and Research

One of the most promising applications of 2-(5-methylheptan-3-yllaminobutan-1 ol) lies in its use as an intermediate in drug discovery. Its amino and hydroxyl groups make it suitable for forming peptide bonds or other bioactive moieties. Recent studies have demonstrated its potential as a building block for developing novel antibiotics and anticancer agents.

In addition to pharmaceutical applications, this compound has found utility in the development of advanced materials. For instance, it has been used as a precursor for synthesizing polyurethanes with enhanced mechanical properties. Researchers have also explored its role in creating stimuli-responsive polymers that can adapt to environmental changes such as temperature or pH levels.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of 2-(5-methylheptan--y l)aminobutan--ol is crucial. Recent studies have investigated its biodegradability under various conditions. Results indicate that under aerobic conditions, the compound undergoes rapid degradation due to microbial activity.

Safety considerations are also paramount when handling this compound. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Occupational safety guidelines recommend using personal protective equipment (PPE) when working with this compound in laboratory or industrial settings.

Future Directions and Research Opportunities

The future of 2-(5-methylheptan--y l)aminobutan--ol looks promising as researchers continue to uncover new applications and optimize its synthesis pathways. Emerging trends suggest increased interest in using this compound for developing green chemistry solutions, particularly in sustainable manufacturing processes.

Collaborative efforts between academia and industry are expected to drive further innovation in this field. For instance, ongoing projects aim to explore the use of renewable feedstocks for synthesizing this compound, thereby reducing its carbon footprint.

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